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Compound of Interest

Compound Name: 1,3,5-Trichloro-2-iodobenzene

Cat. No.: B1295845 Get Quote

Technical Guide: 1,3,5-Trichloro-2-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,3,5-trichloro-2-iodobenzene, a halogenated aromatic compound with

applications in organic synthesis and materials science. This document is intended to serve as

a valuable resource for researchers, scientists, and professionals involved in drug development

and related fields.

Core Compound Data
1,3,5-Trichloro-2-iodobenzene is a solid, crystalline compound at room temperature. The key

quantitative data for this compound are summarized in the table below for easy reference and

comparison.
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Property Value

Molecular Formula C₆H₂Cl₃I[1][2][3]

Molecular Weight 307.34 g/mol [2][4][5]

CAS Registry Number 6324-50-1[2]

Appearance White to off-white solid[6]

Melting Point 53-56 °C[2][6]

Boiling Point 297.5 ± 35.0 °C at 760 mmHg[6]

Purity 97%[6]

InChI
1S/C6H2Cl3I/c7-3-1-4(8)6(10)5(9)2-3/h1-2H[1]

[2]

Canonical SMILES C1=C(C=C(C(=C1Cl)I)Cl)Cl[1]

Chemical Structure and Visualization
The molecular structure of 1,3,5-trichloro-2-iodobenzene consists of a benzene ring

substituted with three chlorine atoms and one iodine atom. The substitution pattern is crucial for

its chemical reactivity and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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